Cas no 108122-44-7 (2-Chloro-6-(cyclopropylmethoxy)pyridine)

• Product Name: 2-Chloro-6-(cyclopropylmethoxy)pyridine
• CAS No: 108122-44-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5735138
• PubChem ID: 13795738
• Update Time: 2026-03-11

2-Chloro-6-(cyclopropylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS012896013
• DTXSID401281477
• 2-chloro-6-(cyclopropylmethoxy)pyridine
• XBDIVNMAZGTMTR-UHFFFAOYSA-N
• SCHEMBL16333742
• 108122-44-7
• 2-chloro-6-(cyclopropylmethoxy)-pyridine
• 2-Chloro-6-(cyclopropylmethoxy)pyridine

• Inchi： 1S/C9H10ClNO/c10-8-2-1-3-9(11-8)12-6-7-4-5-7/h1-3,7H,4-6H2
• InChI Key： XBDIVNMAZGTMTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)OCC1CC1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-Chloro-6-(cyclopropylmethoxy)pyridine

Professional Introduction to 2-Chloro-6-(cyclopropylmethoxy)pyridine (CAS No. 108122-44-7)

2-Chloro-6-(cyclopropylmethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 108122-44-7, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound, featuring a chlorinated pyridine core substituted with a cyclopropylmethyl ether group, has garnered attention due to its versatile reactivity and potential applications in drug discovery. The unique structural motifs of this molecule make it a valuable scaffold for developing novel bioactive entities.

The pyridine ring is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The introduction of a chlorine atom at the 2-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecules. Concurrently, the 6-(cyclopropylmethoxy) substituent imparts steric and electronic properties that can modulate binding affinity and metabolic stability. This combination of features makes 2-Chloro-6-(cyclopropylmethoxy)pyridine a compelling candidate for further exploration.

In recent years, the demand for structurally diverse pyridine derivatives has surged, driven by the need for innovative therapeutic agents. Researchers have leveraged the reactivity of this compound to synthesize kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated that derivatives of 2-Chloro-6-(cyclopropylmethoxy)pyridine exhibit promising activity against Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. The cyclopropyl group, in particular, has been shown to improve solubility and reduce off-target effects, aligning with current trends toward rational drug design.

The agrochemical sector has also recognized the potential of 2-Chloro-6-(cyclopropylmethoxy)pyridine as a building block for next-generation pesticides. Its structural framework allows for the development of compounds with enhanced efficacy against resistant pests while maintaining environmental safety. Recent patents highlight its use in formulating novel neonicotinoid analogs, which target insect nicotinic acetylcholine receptors without adverse effects on non-target organisms. Such advancements underscore the compound's versatility and commercial viability.

From a synthetic chemistry perspective, 2-Chloro-6-(cyclopropylmethoxy)pyridine offers intriguing opportunities for methodological innovation. The chloropyridine moiety can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce aryl or heteroaryl groups, respectively. These transformations are instrumental in generating libraries of substituted pyridines for high-throughput screening. Additionally, the cyclopropyl ether can be oxidized or reduced to access different functionalized derivatives, broadening the synthetic landscape.

The pharmacokinetic properties of 2-Chloro-6-(cyclopropylmethoxy)pyridine derivatives remain an area of active investigation. Computational modeling has been employed to predict metabolic pathways and identify potential liabilities early in the drug development process. Preliminary data suggest that modifications at the 6-position can significantly influence half-life and bioavailability. This knowledge is critical for optimizing lead compounds toward clinical readiness.

Industrial applications of this compound are expanding beyond pharmaceuticals into materials science. The pyridine core serves as a ligand in catalytic systems, where it enhances reaction efficiency through coordination with transition metals. Recent reports describe its use in polymerization reactions to produce conductive polymers with potential applications in electronics and energy storage. Such interdisciplinary uses highlight the compound's broad utility.

Regulatory considerations play a crucial role in the commercialization of 2-Chloro-6-(cyclopropylmethoxy)pyridine derivatives. Manufacturers must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Good Manufacturing Practices (GMP) ensure consistency and quality control throughout production, while toxicological assessments mitigate any unforeseen risks associated with novel compounds.

The future prospects of 2-Chloro-6-(cyclopropylmethoxy)pyridine are bright, given its multifaceted applications and ongoing research efforts. Collaborative initiatives between academia and industry are expected to yield breakthroughs in both drug discovery and agrochemical innovation. As synthetic methodologies advance, access to more sophisticated derivatives will become increasingly feasible, further unlocking their potential.

In conclusion, 2-Chloro-6-(cyclopropylmethoxy)pyridine (CAS No. 108122-44-7) represents a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and materials science. With continued innovation and regulatory oversight, this compound is poised to play an indispensable role in shaping future advancements.